Cas no 1226903-72-5 (6-bromo-5-ethoxy-1h-indazole)

• Product Name: 6-bromo-5-ethoxy-1h-indazole
• CAS No: 1226903-72-5
• MF: C₉H₉BrN₂O
• MW: 241.084561109543
• MDL: MFCD22380484
• CID: 1214267
• PubChem ID: 76846148
• Update Time: 2025-04-20

6-bromo-5-ethoxy-1h-indazole Chemical and Physical Properties

Names and Identifiers

• 6-bromo-5-ethoxy-1h-indazole
• GEO-02482
• QC-11085
• 3-Bromo-2-chloro-6-pyridinecarboxylic acid
• 6-Bromo-5-chloropicolinic acid
• AM62366
• 6-bromo-5-chloro-pyridine-2-carboxylic acid
• 2-BROMO-3-CHLORO-6-CARBOXYPYRIDINE
• AK-53664
• AKOS016015041
• 2-bromo-3-chloro-6-pyridinecarboxylicacid
• GEO-02482; QC-11085; 3-Bromo-2-chloro-6-pyridinecarboxylic acid; 6-Bromo-5-chloropicolinic acid; AM62366; 6-bromo-5-chloro-pyridine-2-carboxylic acid; 2-BROMO-3-CHLORO-6-CARBOXYPYRIDINE; AK-53664; AKOS016015041; 2-bromo-3-chloro-6-pyridinecarboxylicacid;
• MFCD22380484
• 1h-indazole,6-bromo-5-ethoxy-
• 6-Bromo-5-ethoxy-2H-indazole
• AKOS027254087
• 1226903-72-5
• SCHEMBL23914618
• CS-0334855
• AS-40986

• MDL： MFCD22380484
• Inchi： 1S/C9H9BrN2O/c1-2-13-9-3-6-5-11-12-8(6)4-7(9)10/h3-5H,2H2,1H3,(H,11,12)
• InChI Key： GKYHSARCLYQEGV-UHFFFAOYSA-N
• SMILES： BrC1=CC2=C(C=NN2)C=C1OCC

Computed Properties

• Exact Mass: 239.98983g/mol
• Monoisotopic Mass: 239.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.9Ų